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Compound of Interest

Compound Name: Zinc nitrite

CAS No.: 10102-02-0

Cat. No.: B158719

Get Quote

This technical guide provides an in-depth overview of zinc nitrite (Zn(NO₂)₂), focusing on its

chemical identifiers, properties, experimental protocols, and its role in cellular signaling

pathways. The information is tailored for researchers, scientists, and professionals in drug

development who are interested in the chemistry and biological implications of this compound.

Chemical Identifiers and Properties
Zinc nitrite is an inorganic compound that serves as a source of both zinc ions (Zn²⁺) and

nitrite ions (NO₂⁻). Its identification and properties are crucial for its application in research and

development.

Identifiers
A comprehensive list of identifiers for zinc nitrite is provided below, facilitating its unambiguous

identification in chemical databases and regulatory documents.
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Identifier Type Value

CAS Number 10102-02-0[1]

PubChem CID 10130086[1]

Molecular Formula N₂O₄Zn or Zn(NO₂)₂[1]

IUPAC Name zinc dinitrite[1]

UNII (Unique Ingredient Identifier) 06S5JTN2GK[1]

Synonyms Nitrous acid, zinc salt; ZINC NITRITE [MI][1]

Physical and Chemical Properties
The known physical and chemical properties of zinc nitrite are summarized in the table below.

It is important to distinguish these from the properties of the more common zinc nitrate. Data for

solid, anhydrous zinc nitrite is limited due to its instability.

Property Value

Molecular Weight 157.4 g/mol [1]

Physical State Hygroscopic solid.[2]

Solubility Soluble in water.[1][2]

Stability

Known to be vulnerable to hydrolysis, forming

zinc oxynitrite upon evaporation of its aqueous

solution.[1]

Thermal Decomposition
Decomposes at approximately 100°C when

heated in air, releasing nitrogen oxides.[1]

Experimental Protocols
This section details methodologies for the synthesis, quantification, and study of the biological

effects of zinc nitrite and its constituent ions.
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Synthesis of Aqueous Zinc Nitrite Solution (Electrolytic
Method)
A stable aqueous solution of zinc nitrite can be prepared via electrolytic synthesis involving a

double decomposition reaction. This method avoids the instability associated with the solid

form.[1]

Methodology: The synthesis utilizes a three-chamber electrolytic cell separated by an anion-

exchange membrane and a cation-exchange membrane.[1]

Preparation of Solutions:

Prepare a 15% (by weight) aqueous solution of zinc sulfate (ZnSO₄·7H₂O).

Prepare a 30% (by weight) aqueous solution of sodium nitrite (NaNO₂).

Deionized water is used as the electrode solution.

Electrolytic Cell Setup:

Feed the zinc sulfate solution to the desalting chamber adjacent to the cation-exchange

membrane.

Feed the sodium nitrite solution to the desalting chamber adjacent to the anion-exchange

membrane.

The central chamber, where the product will form, is filled with deionized water.

Electrolysis:

Apply a current density in the range of 1.5 to 5.0 A/dm².

Maintain the reaction temperature between 20°C and 40°C.

Continue the electrolysis for 10 to 40 hours. During this process, Zn²⁺ ions migrate

through the cation-exchange membrane and NO₂⁻ ions migrate through the anion-

exchange membrane into the central chamber, forming an aqueous solution of zinc
nitrite.[1]
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Product Specification:

The resulting solution typically contains 15-20% by weight Zn(NO₂)₂, with controlled low

levels of sodium and sulfate ions.[1]

Experimental Workflow for Aqueous Zinc Nitrite Synthesis

Solution Preparation

Electrolytic Cell Operation

Product Formation

Prepare 15% ZnSO4 Solution

Feed ZnSO4 to Desalting Chamber I

Prepare 30% NaNO2 Solution

Feed NaNO2 to Desalting Chamber III

Apply Current (1.5-5.0 A/dm²)
Maintain Temp (20-40°C)

Run for 10-40 hours

Ion Migration:
Zn²⁺ through Cation Membrane
NO₂⁻ through Anion Membrane

Collect Aqueous Zn(NO₂)₂
from Central Chamber

Click to download full resolution via product page

Caption: Workflow for electrolytic synthesis of aqueous zinc nitrite.
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Spectrophotometric Quantification of Zinc Nitrite
This protocol describes a method for the determination of nitrite, which can be applied to

quantify zinc nitrite in aqueous samples. The method is based on the Griess reaction.

Methodology:

Sample Preparation:

Homogenize and extract the sample containing zinc nitrite with hot water.

Clarify the sample by adding Carrez solutions, followed by centrifugation and filtration to

remove interfering substances.

Colorimetric Reaction (Griess Reaction):

Transfer a known volume of the clarified sample extract to a reaction vessel.

Add an ammonia buffer to adjust the pH.

Add the Griess color reagents (typically sulfanilamide and N-(1-naphthyl)ethylenediamine).

Nitrite in the sample will diazotize the sulfanilamide, which then couples with the N-(1-

naphthyl)ethylenediamine to form a colored azo dye.

Spectrophotometric Measurement:

Allow time for the color to develop fully.

Measure the absorbance of the solution at 540 nm using a spectrophotometer.

Quantification:

Determine the nitrite concentration by comparing the absorbance to a calibration curve

prepared with known concentrations of a nitrite standard.

The concentration of Zn(NO₂)₂ can be calculated stoichiometrically from the determined

nitrite concentration.
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Caption: Interplay between zinc and nitric oxide signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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